2,6-dimethyl-4-(4-phenyl-1-piperazinyl)nicotinamide hydrochloride

• IUPAC Name: 2,6-dimethyl-4-(4-phenylpiperazin-1-yl)pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C18H22N4O.ClH/c1-13-12-16(17(18(19)23)14(2)20-13)22-10-8-21(9-11-22)15-6-4-3-5-7-15;/h3-7,12H,8-11H2,1-2H3,(H2,19,23);1H
• InChI Key: XYGAGTGWZPKNTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=N1)C)C(=O)N)N2CCN(CC2)C3=CC=CC=C3.Cl
• Molecular Formula: C18H23ClN4O
• Molecular Weight: 346.9 g/mol

Description

2,6-dimethyl-4-(4-phenyl-1-piperazinyl)nicotinamide hydrochloride, also known as DMPPN, is a chemical compound that has been widely studied in scientific research for its various applications in the field of biochemistry and pharmacology.

Mechanism of Action

2,6-dimethyl-4-(4-phenyl-1-piperazinyl)nicotinamide hydrochloride acts as an agonist of α7 nAChRs, which are ligand-gated ion channels that are widely expressed in the CNS. Activation of α7 nAChRs by 2,6-dimethyl-4-(4-phenyl-1-piperazinyl)nicotinamide hydrochloride leads to the influx of calcium ions into the cell, which triggers a cascade of downstream signaling events that ultimately result in the modulation of neurotransmitter release and synaptic plasticity.
Biochemical and Physiological Effects:
2,6-dimethyl-4-(4-phenyl-1-piperazinyl)nicotinamide hydrochloride has been shown to have a number of biochemical and physiological effects in both in vitro and in vivo models. In vitro, 2,6-dimethyl-4-(4-phenyl-1-piperazinyl)nicotinamide hydrochloride has been shown to enhance the release of acetylcholine and other neurotransmitters, as well as to modulate the activity of ion channels and receptors. In vivo, 2,6-dimethyl-4-(4-phenyl-1-piperazinyl)nicotinamide hydrochloride has been shown to improve cognitive function and memory in animal models, as well as to have potential therapeutic effects in a number of CNS disorders, including Alzheimer's disease, schizophrenia, and depression.

Advantages and Limitations for Lab Experiments

2,6-dimethyl-4-(4-phenyl-1-piperazinyl)nicotinamide hydrochloride has several advantages for lab experiments, including its high potency and selectivity for α7 nAChRs, as well as its ability to cross the blood-brain barrier. However, 2,6-dimethyl-4-(4-phenyl-1-piperazinyl)nicotinamide hydrochloride also has several limitations, including its relatively short half-life and potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 2,6-dimethyl-4-(4-phenyl-1-piperazinyl)nicotinamide hydrochloride and its potential therapeutic applications. One area of interest is the development of novel α7 nAChR agonists with improved pharmacokinetic properties and reduced toxicity. Another area of interest is the investigation of the role of α7 nAChRs in the pathophysiology of CNS disorders, and the potential therapeutic effects of α7 nAChR agonists in these disorders. Additionally, there is growing interest in the use of α7 nAChR agonists as cognitive enhancers and for the treatment of age-related cognitive decline.

Synthesis Methods

2,6-dimethyl-4-(4-phenyl-1-piperazinyl)nicotinamide hydrochloride is synthesized through a multi-step reaction process that involves the condensation of 2,6-dimethyl-4-(dimethylamino)nicotinonitrile with 4-phenylpiperazine in the presence of a reducing agent such as sodium borohydride. The resulting intermediate is then treated with hydrochloric acid to yield 2,6-dimethyl-4-(4-phenyl-1-piperazinyl)nicotinamide hydrochloride hydrochloride.

Scientific Research Applications

2,6-dimethyl-4-(4-phenyl-1-piperazinyl)nicotinamide hydrochloride has been widely used in scientific research for its various applications in the field of biochemistry and pharmacology. It has been used as a tool compound to study the function of nicotinic acetylcholine receptors (nAChRs) in the central nervous system (CNS). 2,6-dimethyl-4-(4-phenyl-1-piperazinyl)nicotinamide hydrochloride has been shown to be a potent and selective agonist of α7 nAChRs, which are known to play a critical role in cognitive function and memory.